Cas no 63296-90-2 ((Bicyclo[3.3.1]nonan-1-yl)acetic acid)

• Product Name: (Bicyclo[3.3.1]nonan-1-yl)acetic acid
• CAS No: 63296-90-2
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 2790295
• PubChem ID: 71372989
• Update Time: 2025-04-21

(Bicyclo[3.3.1]nonan-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID30795831
• (Bicyclo[3.3.1]nonan-1-yl)acetic acid
• 63296-90-2

• Inchi： 1S/C11H18O2/c12-10(13)8-11-5-1-3-9(7-11)4-2-6-11/h9H,1-8H2,(H,12,13)
• InChI Key： GQJZEGCWVLTTPF-UHFFFAOYSA-N
• SMILES： OC(CC12CCCC(CCC1)C2)=O

Computed Properties

• Exact Mass: 182.130679813Da
• Monoisotopic Mass: 182.130679813Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 37.3Ų